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Compound of Interest

Compound Name: Cdk2-IN-14
Cat. No.: B15585675
Get Quote
\ J

Disclaimer: A specific Safety Data Sheet (SDS) for Cdk2-IN-14 is not publicly available. The
following guidance is based on the known hazards of similar Cdk inhibitor compounds, which
should be handled as potentially hazardous and cytotoxic. Researchers must supplement
these recommendations with a risk assessment specific to their experimental context.

Hazard Identification and Personal Protective Equipment
(PPE)

Cdk2-IN-14 is a chemical inhibitor used in research and should be handled with care. Similar
compounds are often classified with potential hazards including acute oral toxicity. Therefore,
adherence to a strict operational workflow and the use of appropriate PPE is critical to minimize
exposure risk.[1][2]

The minimum required PPE for handling Cdk2-IN-14 includes:

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15585675#bc-rfq
https://www.benchchem.com/product/b15585675/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-cdk2-in-14
https://www.benchchem.com/product/b15585675/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-cdk2-in-14
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Gpx4_cdk_IN_1.pdf
https://www.benchchem.com/pdf/Safeguarding_Research_Proper_Disposal_Procedures_for_Cdk12_IN_5.pdf
https://www.benchchem.com/product/b15585675/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-cdk2-in-14
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585675?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category Item Specifications & Use
A flame-resistant, fully
) buttoned lab coat should be
Body Protection Lab Coat

worn to protect skin and
clothing.[1]

Hand Protection

Disposable Nitrile Gloves

Double-gloving is
recommended. Change gloves

immediately if contaminated.[1]

[3]

Eye & Face Protection

Safety Goggles & Face Shield

Tight-fitting goggles are
required. A face shield must be
worn over goggles when there

is a splash hazard.[1]

Foot Protection

Closed-Toe Shoes

Shoes must fully cover the feet

to protect against spills.[1]

Respiratory Protection

NIOSH-Certified Respirator

A risk assessment should
determine the need for a
respirator, especially when
handling the solid compound

outside a fume hood.[1]

Operational Plan: Safe Handling and Storage

Preparation:

» Review the safety data sheets for all experimental components.

o Ensure all necessary PPE is available and in good condition.[1]

» Designate a specific work area for handling Cdk2-IN-14, preferably within a certified

chemical fume hood.[1]

Handling the Solid Compound:
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 All weighing and reconstitution of solid Cdk2-IN-14 must occur within a chemical fume hood
to prevent inhalation of airborne particles.[1]

» Use an analytical balance inside the fume hood or a powder containment hood.[1]
Handling Solutions:

 All experimental work, including additions to cell cultures, should be conducted within a
biological safety cabinet or chemical fume hood.[1]

o Use disposable plasticware when possible to minimize cross-contamination and exposure
during cleaning.[1]

» After handling, decontaminate all work surfaces with an appropriate cleaning agent.[1]
Storage:
» Keep the container tightly closed and store in a dry, well-ventilated place.

e The recommended storage temperature should be confirmed with the product label.

Emergency and Disposal Plan

Spill Procedures:

Evacuate and Ventilate: Ensure the area is well-ventilated.

Absorb: For liquid spills, use an inert absorbent material like vermiculite or sand.[2]

Collect: Carefully collect the absorbed material and any contaminated debris.[2]

Clean: Decontaminate the spill area with a suitable cleaning agent.

Dispose: Place all cleanup materials into a designated hazardous waste container.[2]
First Aid:

« If Inhaled: Move to fresh air. If breathing stops, apply artificial respiration and seek immediate
medical attention.
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e In Case of Skin Contact: Immediately remove all contaminated clothing and rinse the skin
with water/shower. Consult a physician.

e In Case of Eye Contact: Rinse out with plenty of water and call an ophthalmologist.

o If Swallowed: Give water to drink (at most two glasses) and call a poison center or doctor
immediately.

Disposal Plan: Under no circumstances should this chemical be disposed of down the drain or
in regular solid waste.[2]

e Solid Waste: All disposable items that have come into contact with Cdk2-IN-14 (gloves,
pipette tips, vials) must be collected in a dedicated, clearly labeled hazardous waste
container.[1]

 Liquid Waste: Solutions containing Cdk2-IN-14 should be collected in a sealed, labeled
hazardous liquid waste container.[1][2]

« Empty Containers: The original container, even if empty, should be treated as hazardous
waste unless triple-rinsed with a suitable solvent. The rinsate must be collected as liquid
hazardous waste.[2]

o All waste must be disposed of in accordance with national and local regulations.

Quantitative Data Summary

Property Value

Chemical Name Cdk2-IN-14

Function Inhibitor of Cyclin-dependent kinase 2 (Cdk2)
Hazard Class Potentially hazardous, handle as cytotoxic[1]
Storage Tightly closed, dry, well-ventilated area
Disposal Method Hazardous Waste[2]
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Experimental Protocol: Preparation of Stock
Solution

This protocol describes the preparation of a stock solution of Cdk2-IN-14 for use in cell culture
experiments.

Materials:

Cdk2-IN-14 solid compound

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes

Calibrated pipettes and sterile, filtered tips

Procedure:

» Perform all steps within a certified chemical fume hood while wearing the appropriate PPE.

o Calculate the required mass of Cdk2-IN-14 to prepare a stock solution of desired
concentration (e.g., 10 mM).

o Carefully weigh the calculated amount of Cdk2-IN-14 powder using an analytical balance.

o Transfer the powder to a sterile microcentrifuge tube.

e Add the calculated volume of sterile DMSO to the tube.

o Vortex the tube until the compound is completely dissolved. Gentle warming in a 37°C water
bath may be necessary.

 Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Label each aliquot clearly with the compound name, concentration, date, and solvent.
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o Store aliquots at the recommended temperature (typically -20°C or -80°C, confirm with
product datasheet).

Visualized Workflows and Pathways
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Caption: Safe handling and disposal workflow for Cdk2-IN-14.
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Caption: Cdk2 signaling pathway in G1/S cell cycle transition.

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b15585675/docs?utm_src=pdf-body-img#essential-safety-and-operational-guide-for-handling-cdk2-in-14
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585675?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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